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Compound of Interest

Compound Name: (3,3-Difluorocyclobutyl)methanol

Cat. No.: B592439 Get Quote

Technical Support Center: (3,3-
Difluorocyclobutyl)methanol
Disclaimer: A specific Safety Data Sheet (SDS) for (3,3-Difluorocyclobutyl)methanol is not

readily available in public domains. The following guidance is based on the general principles

of handling fluorinated organic compounds and the limited data available from commercial

suppliers. Researchers, scientists, and drug development professionals are strongly advised to

conduct a thorough risk assessment before handling this compound and to consult with their

institution's Environmental Health and Safety (EHS) department for specific guidance.

Frequently Asked Questions (FAQs)
Q1: What are the known physical and chemical properties of (3,3-
Difluorocyclobutyl)methanol?

A1: Based on available data, the properties of (3,3-Difluorocyclobutyl)methanol are

summarized in the table below. Please note that there can be discrepancies between suppliers

regarding its physical state at room temperature.

Q2: What are the primary hazards associated with (3,3-Difluorocyclobutyl)methanol?

A2: While specific toxicity data is limited, as a fluorinated organic compound, it should be

handled with caution. Potential hazards include:
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Toxicity: May be harmful if swallowed, inhaled, or in contact with skin. The presence of

fluorine atoms can alter the metabolic pathways and toxicity profile compared to non-

fluorinated analogs.

Irritation: May cause irritation to the skin, eyes, and respiratory tract.

Environmental Hazards: Fluorinated compounds can be persistent in the environment.[1][2]

Proper disposal is crucial to prevent environmental contamination.

Q3: What Personal Protective Equipment (PPE) should be worn when handling this

compound?

A3: A comprehensive risk assessment should guide the selection of PPE.[3] However, the

minimum recommended PPE includes:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene, double-gloving is

recommended).[4] Always check the glove manufacturer's compatibility chart.

Body Protection: A flame-resistant lab coat. For larger quantities or procedures with a higher

risk of splashing, a chemical-resistant apron or suit is advised.[4]

Respiratory Protection: All handling of the compound should be done in a certified chemical

fume hood to minimize inhalation exposure.[5]

Q4: How should I store (3,3-Difluorocyclobutyl)methanol?

A4: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.

Q5: How do I dispose of waste containing (3,3-Difluorocyclobutyl)methanol?

A5: Waste containing this compound is considered halogenated organic waste and must be

disposed of as hazardous waste.[5]

Segregation: Do not mix with non-halogenated waste.[5]
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Collection: Collect in a designated, clearly labeled, and compatible waste container.

Disposal: Arrange for pickup and disposal through your institution's EHS department or a

licensed hazardous waste disposal company. High-temperature incineration is the

recommended disposal method for many fluorinated organic compounds.[2][6]
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Issue Possible Cause Troubleshooting Steps

Inconsistent Physical State

(Solid vs. Liquid)

The melting point of the

compound may be close to

room temperature, leading to

variations in its physical state

depending on ambient

conditions.

Gently warm the container in a

water bath (not exceeding

40°C) to see if it melts into a

uniform liquid before use.

Always handle in a fume hood.

Unexpected Reaction or Color

Change

Contamination of glassware or

reaction with incompatible

materials (e.g., strong oxidizing

agents, reactive metals).

1. Ensure all glassware is

scrupulously clean and dry. 2.

Review the experimental

protocol to check for any

incompatible reagents. 3. If an

unexpected reaction occurs,

ensure the area is well-

ventilated, alert others, and if

necessary, contact your

institution's emergency

response team.

Small Spill (in a fume hood)
Accidental mishandling during

transfer or use.

1. Alert others in the immediate

vicinity. 2. Ensure you are

wearing appropriate PPE. 3.

Contain the spill with a

compatible absorbent material

(e.g., vermiculite, sand).[6] 4.

Carefully collect the absorbed

material into a sealed

container for hazardous waste

disposal.[4][6] 5.

Decontaminate the spill area

with a suitable solvent,

followed by soap and water.

Dispose of all cleanup

materials as hazardous waste.

[6]
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Large Spill (outside of a fume

hood)

A significant breach of the

container or mishandling of a

large quantity.

1. Evacuate the area

immediately. 2. Alert others

and activate your facility's

emergency alarm. 3. Contact

your institution's emergency

response team and EHS

department.[4] Do not attempt

to clean up a large spill

yourself.

Data Presentation
Table 1: Physical and Chemical Properties of (3,3-Difluorocyclobutyl)methanol

Property Value

CAS Number 681128-39-2

Molecular Formula C₅H₈F₂O

Molecular Weight 122.11 g/mol

Appearance Colorless to light yellow liquid or solid

Density ~1.18 g/mL

Boiling Point Not definitively established

Melting Point Not definitively established

Solubility Soluble in common organic solvents

Note: Data compiled from various chemical supplier websites. Physical properties may vary

between batches and suppliers.

Experimental Protocols
Protocol: Preparation of a 100 mM Solution of (3,3-Difluorocyclobutyl)methanol in
Dichloromethane (DCM)
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Objective: To safely prepare a 100 mM stock solution for use in a subsequent chemical

reaction.

Materials:

(3,3-Difluorocyclobutyl)methanol

Anhydrous Dichloromethane (DCM)

Volumetric flask with a ground glass stopper

Glass funnel

Syringe or graduated pipette

Analytical balance

Appropriate PPE (safety goggles, face shield, lab coat, chemical-resistant gloves)

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE.

Clean and dry all glassware thoroughly.

Weighing the Compound:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh the required amount of (3,3-Difluorocyclobutyl)methanol. For a 10 mL

solution, you will need 0.1221 g.

Record the exact mass.

Dissolution:
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Place the volumetric flask inside the fume hood.

Using the glass funnel, carefully transfer the weighed compound into the volumetric flask.

Add approximately half of the final volume of DCM to the flask.

Gently swirl the flask to dissolve the compound completely.

Final Volume Adjustment:

Once the solid is fully dissolved, carefully add DCM to the flask until the bottom of the

meniscus reaches the calibration mark.

Use a syringe or pipette for the final additions to ensure accuracy.

Mixing and Storage:

Stopper the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Label the flask clearly with the compound name, concentration, solvent, date, and your

initials.

Store the solution in a cool, dry, and dark place, away from incompatible materials.

Waste Disposal:

Dispose of any contaminated weighing boats, pipette tips, or gloves in the designated

halogenated organic waste container.

Mandatory Visualizations
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Spill Assessment

Small Spill Response Large Spill Response

Spill Occurs

Is the spill small and contained
within a fume hood?

Alert others in the immediate area

Yes

Evacuate the area immediately

No

Don appropriate PPE

Contain spill with absorbent material

Collect absorbed material into
hazardous waste container

Decontaminate the spill area

Dispose of all cleanup materials
as hazardous waste

Activate emergency alarm

Contact EHS and/or
emergency response team

Click to download full resolution via product page

Caption: Logical workflow for managing a chemical spill.
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Task Assessment

PPE Selection

Risk Factors

Handling Fluorinated Compound

Is the procedure performed
in a fume hood?

Minimum PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Yes

Consult EHS for
respirator selection

No

Is there a significant
splash risk?

Add Face Shield
Are large quantities

being handled?
Consider Chemical-Resistant Apron

Yes No

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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